5-fluoro-2,4-dimethyl-6-[(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyrimidine

Specification

• CAS No.: 2640819-32-3
• Molecular Formula: C19H23FN6O
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 4-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine
• Standard InChI: InChI=1S/C19H23FN6O/c1-12-10-16-18(21-6-9-26(16)24-12)25-7-4-15(5-8-25)11-27-19-17(20)13(2)22-14(3)23-19/h6,9-10,15H,4-5,7-8,11H2,1-3H3
• Standard InChI Key: URYLDZDSGKYSFR-UHFFFAOYSA-N
• SMILES: CC1=NN2C=CN=C(C2=C1)N3CCC(CC3)COC4=NC(=NC(=C4F)C)C
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCC(CC3)COC4=NC(=NC(=C4F)C)C

Introduction

The compound "5-fluoro-2,4-dimethyl-6-[(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-4-yl)methoxy]pyrimidine" is a heterocyclic organic molecule. It consists of:

• Pyrimidine Core: A six-membered aromatic ring with nitrogen atoms at positions 1 and 3.

• Fluorine Substitution: At position 5 of the pyrimidine ring, enhancing its electronic properties.

• Dimethyl Groups: At positions 2 and 4, contributing to steric hindrance and lipophilicity.

• Methoxy Side Chain: At position 6, connected to a complex heterocyclic moiety via a piperidine linker.

This structure suggests potential applications in medicinal chemistry due to its heterocyclic framework and functional groups that are often associated with biological activity.

Synthesis Pathways

While no specific synthesis method is provided in the search results, such compounds are typically synthesized using multi-step organic reactions:

• Formation of Pyrimidine Core: Starting from precursors like diketones or amidines.

• Selective Substitution: Introduction of fluorine and methyl groups via halogenation or alkylation.

• Side Chain Attachment:

  • Piperidine derivatives are introduced through nucleophilic substitution.

  • Pyrazolo[1,5-a]pyrazines are synthesized via condensation reactions involving hydrazines and diketones.

Potential Applications in Medicinal Chemistry

Compounds with similar structures are often explored for their pharmacological properties:

• Antimicrobial Activity:

  • Pyrimidines are known for their inhibitory effects on bacterial enzymes.

  • The pyrazolo[1,5-a]pyrazine moiety has been associated with anti-mycobacterial activity.

• Anticancer Potential:

  • Fluorinated pyrimidines have been studied as inhibitors of DNA synthesis in cancer cells.

  • Piperidine-linked heterocycles often target specific receptors or enzymes.

• CNS Activity:

  • Piperidine derivatives are common in neuroactive compounds due to their ability to cross the blood-brain barrier.

Table: Examples of Related Compounds and Their Activities

Compound Class	Activity/Target	Reference
Pyrazolo[1,5-a]pyrimidines	Mycobacterial ATP synthase inhibition
Fluorinated Pyrimidines	Anticancer (e.g., thymidylate synthase inhibitors)	General Knowledge
Piperidine-linked Heterocycles	CNS activity (e.g., dopamine receptor agonists)	General Knowledge